2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid

• IUPAC Name: 5-[4-(3,5-dicarboxyphenyl)-2,3,5,6-tetramethylphenyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C26H22O8/c1-11-12(2)22(16-7-19(25(31)32)10-20(8-16)26(33)34)14(4)13(3)21(11)15-5-17(23(27)28)9-18(6-15)24(29)30/h5-10H,1-4H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)
• InChI Key: SJOTYMPLFGUFCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C)C)C3=CC(=CC(=C3)C(=O)O)C(=O)O)C
• Molecular Formula: C26H22O8
• Molecular Weight: 462.4 g/mol

Description

2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid is a useful research compound. Its molecular formula is C26H22O8 and its molecular weight is 462.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescent Temperature Sensing

2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid has been utilized in the construction of lanthanide metal-organic frameworks (LnMOFs) for luminescent ratiometric temperature sensing. These frameworks, such as EuTPTC-2OMe and Eu0.05Tb0.95TPTC-2Me, demonstrate a distinct S-type luminescence response to temperatures, making them useful for temperature measurement and in situ monitoring in microelectronics (Liu et al., 2021).

Magnetic Properties

This compound is also integral in synthesizing coordination polymers with transition metal cations. These polymers exhibit unique magnetic properties, such as weak antiferromagnetic coupling, making them significant in the study of magnetic materials (Lv et al., 2014).

Inhibition of Scar Tissue Hyperplasia

In medical research, metal-organic frameworks (MOFs) containing 2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid have shown potential in inhibiting scar tissue hyperplasia. These compounds reduce the activity of the VEGF signaling pathway, which is crucial in treating conditions like hypertrophic scars (Deng et al., 2020).

Gas Separation and Hemorrhage Treatment

MOFs synthesized with this compound have demonstrated selective gas adsorption properties, which is crucial for environmental applications like C2H2/CO2 separation. Additionally, these frameworks have been explored for treating postpartum hemorrhage by increasing prothrombin activity (Yang et al., 2020).

Uranyl Carboxylates for Luminescence

In the field of photophysics, uranyl carboxylates synthesized from derivatives of this compound have been studied for their luminescent properties, contributing to advances in materials science (Hou & Tang, 2020).